N-Tert-butyl-6-morpholin-4-YL-4-O-tolyl-nicotinamide

• Molecular Formula: C21H27N3O2
• Molecular Weight: 353.5 g/mol
• IUPAC Name: N-tert-butyl-4-(2-methylphenyl)-6-morpholin-4-ylpyridine-3-carboxamide
• InChI: InChI=1S/C21H27N3O2/c1-15-7-5-6-8-16(15)17-13-19(24-9-11-26-12-10-24)22-14-18(17)20(25)23-21(2,3)4/h5-8,13-14H,9-12H2,1-4H3,(H,23,25)
• InChI Key: QADHVYALIKAFKD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=CC(=NC=C2C(=O)NC(C)(C)C)N3CCOCC3

Description

N-Tert-butyl-6-morpholin-4-YL-4-O-tolyl-nicotinamide is a useful research compound. Its molecular formula is C21H27N3O2 and its molecular weight is 353.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of 6.0 g (19 mMol) of N-tert.-butyl-6-chloro-4-o-tolyl-nicotinamide and 12 ml (138 mMol) morpholine was heated at 100° C. for 4 hours. After cooling to room temperature, extractive work-up with ethyl acetate, water and brine yielded 6.3 g (91%) of N-tert.-butyl-6-morpholin-4-yl-4-o-tolyl-nicotinamide as a brown crystalline foam.

Synthesis routes and methods II

Procedure details